Cas no 1118567-13-7 (Ethanol, 2-(2,2-difluoroethoxy)-, 1-(4-methylbenzenesulfonate))

• Product Name: Ethanol, 2-(2,2-difluoroethoxy)-, 1-(4-methylbenzenesulfonate)
• CAS No: 1118567-13-7
• Molecular Formula: C₁₁H₁₄F₂O₄S
• Molecular Weight: 280.288269519806
• CID: 6031888
• PubChem ID: 59557759

Ethanol, 2-(2,2-difluoroethoxy)-, 1-(4-methylbenzenesulfonate) Properties

Names and Identifiers

• Ethanol, 2-(2,2-difluoroethoxy)-, 1-(4-methylbenzenesulfonate)
• EN300-37152618
• 2-(2,2-difluoroethoxy)ethyl 4-methylbenzenesulfonate
• 1118567-13-7
• 2-(2,2-difluoroethoxy)ethyl 4-methylbenzene-1-sulfonate
• SCHEMBL499843

• InChIKey： LZTBOGYONSPFLW-UHFFFAOYSA-N
• Inchi： 1S/C11H14F2O4S/c1-9-2-4-10(5-3-9)18(14,15)17-7-6-16-8-11(12)13/h2-5,11H,6-8H2,1H3
• SMILES： C(OS(C1=CC=C(C)C=C1)(=O)=O)COCC(F)F

Computed Properties

• Exact Mass: 280.05808642g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 280.05808642g/mol
• Heavy Atom Count: 18
• Complexity: 318
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Boiling Point: 381.9±42.0 °C(Predicted)
• Density: 1.268±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters